Cas no 900010-38-0 (N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide)

• Product Name: N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide
• CAS No: 900010-38-0
• MF: C₁₇H₂₀ClN₅O₂S
• MW: 393.891000747681
• CID: 5493902
• Update Time: 2025-05-19

N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[2-(dimethylamino)ethyl]oxamide
• N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide

• Inchi： 1S/C17H20ClN5O2S/c1-22(2)8-7-19-16(24)17(25)20-15-13-9-26-10-14(13)21-23(15)12-5-3-11(18)4-6-12/h3-6H,7-10H2,1-2H3,(H,19,24)(H,20,25)
• InChI Key： YTEWRLHMQCJKBO-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide

Professional Introduction to N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide (CAS No. 900010-38-0)

N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 900010-38-0, belongs to a class of heterocyclic molecules that exhibit remarkable potential in drug discovery and development. The structural complexity of this molecule, featuring a fused thieno[3,4-c]pyrazole core adorned with functional groups such as a 4-chlorophenyl moiety and a dimethylaminoethyl side chain, makes it a fascinating subject for researchers exploring novel therapeutic agents.

The< strong>N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide molecule represents a convergence of advanced synthetic methodologies and pharmacological insights. Its unique structural framework suggests potential interactions with biological targets that could lead to the development of innovative treatments for various diseases. The presence of the 4-chlorophenyl group introduces a layer of electronic and steric modulation, which is critical in fine-tuning the pharmacokinetic properties of the compound. Meanwhile, the dimethylaminoethyl side chain contributes to solubility and bioavailability, essential factors in the formulation of effective pharmaceuticals.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. Thieno[3,4-c]pyrazole derivatives, in particular, have been extensively studied for their potential applications in medicinal chemistry. The< strong>N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide structure exemplifies how strategic modifications can enhance the pharmacological profile of these molecules. Researchers have leveraged computational modeling and high-throughput screening to identify promising candidates for further investigation.

The< strong>CAS No. 900010-38-0 designation ensures that this compound is well-documented in chemical databases and literature. Such documentation is crucial for researchers who need to verify the identity and purity of their reagents before proceeding with experiments. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and minimal byproducts. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently.

One of the most compelling aspects of< strong>N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide is its potential as a scaffold for drug discovery. The thieno[3,4-c]pyrazole moiety is known to exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. The 4-chlorophenyl group further enhances this potential by modulating electronic properties through halogen bonding interactions with biological targets. In parallel, the dimethylaminoethyl side chain improves water solubility while maintaining metabolic stability.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. By systematically varying substituents on the< strong>N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide backbone, researchers can fine-tune its pharmacological effects. For instance, modifications at the 3-position of the thieno[3,4-c]pyrazole ring have been shown to influence binding affinity and selectivity towards specific biological targets. Such insights are derived from both experimental data and computational studies that predict molecular interactions at an atomic level.

The pharmaceutical industry continues to invest heavily in developing new therapeutic agents based on heterocyclic scaffolds due to their proven efficacy and safety profiles. The< strong>CAS No. 900010-38-0 compound serves as a testament to this trend by combining structural features that are both innovative and clinically relevant. As research progresses, it is anticipated that derivatives of this molecule will be explored further for their potential applications in treating neurological disorders, cardiovascular diseases, and other conditions where targeted molecular intervention is required.

In conclusion,< strong>N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-2-(dimethylamino)ethylethanediamide represents a significant advancement in medicinal chemistry with far-reaching implications for drug development. Its unique structural attributes make it an attractive candidate for further investigation into its pharmacological properties. As scientists continue to unravel the complexities of molecular interactions within biological systems,< strong>CAS No. 900010-38-0 will undoubtedly play a pivotal role in shaping future therapeutic strategies.